Cas no 122376-66-3 (2-Pyridineacetonitrile, a-(4-methylphenyl)-)

• Product Name: 2-Pyridineacetonitrile, a-(4-methylphenyl)-
• CAS No: 122376-66-3
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 1214899
• Update Time: 2024-08-05

2-Pyridineacetonitrile, a-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile, a-(4-methylphenyl)-
• 2-Pyridineacetonitrile, α-(4-methylphenyl)-

• Inchi： 1S/C14H12N2/c1-11-5-7-12(8-6-11)13(10-15)14-4-2-3-9-16-14/h2-9,13H,1H3
• InChI Key： ZJMQFWHOVNOGNW-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=C(C)C=C2)C#N)=NC=CC=C1

Computed Properties

• Exact Mass: 208.10016

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Melting Point: 106 °C
• Boiling Point: 340.4±32.0 °C(Predicted)
• PSA: 36.68
• pka: 4.18±0.10(Predicted)